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Compound of Interest

Compound Name: N-Isopropyl Carvedilol-d6

Cat. No.: B587584

For researchers and drug development professionals, ensuring the safe and compliant disposal
of chemical compounds is a critical component of laboratory operations. This guide provides
essential, step-by-step procedures for the proper disposal of N-lsopropyl Carvedilol-d6, a
derivative of Carvedilol, emphasizing safety and regulatory adherence. While a specific Safety
Data Sheet (SDS) for the deuterated form is not readily available, the disposal procedures can
be guided by the SDS for the parent compound, N-Isopropyl Carvedilol, as the primary
chemical hazards are expected to be similar.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-Isopropyl Carvedilol-d6
with care in a well-ventilated area, preferably within a fume hood. Adherence to personal
protective equipment (PPE) standards is mandatory.

Essential Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles or glasses.

o Hand Protection: Wear appropriate chemical-resistant gloves.
e Body Protection: Don a lab coat.

o Respiratory Protection: In case of dust formation, a self-contained breathing apparatus
should be used.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b587584?utm_src=pdf-interest
https://www.benchchem.com/product/b587584?utm_src=pdf-body
https://www.benchchem.com/product/b587584?utm_src=pdf-body
https://kmpharma.in/download_msds/6282
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The disposal of N-Isopropyl Carvedilol-d6 should be approached with the understanding that
it is a chemical substance intended for research and development purposes only and is not for
drug, household, or other uses.[1] The primary method of disposal involves treating it as
chemical waste in accordance with local, state, and federal regulations.

» Waste Identification and Segregation:

o Label a dedicated, sealable waste container clearly as "Hazardous Chemical Waste: N-
Isopropyl Carvedilol-d6".

o Ensure all waste, including empty containers and contaminated materials (e.g., weighing
paper, pipette tips), is placed in this designated container.

» Waste Collection:
o Collect all solid waste of N-Isopropyl Carvedilol-d6 in the labeled container.

o For solutions, use a separate, compatible, and clearly labeled liquid waste container. Avoid
mixing with incompatible chemicals.

o Accidental Spills and Leaks:

[¢]

In the event of a spill, ensure adequate ventilation.[1]

o

For small spills, carefully sweep up the solid material, avoiding dust formation, and place it
in the designated hazardous waste container.[1]

o

Wash the spill area thoroughly with plenty of water.[1]

o

For larger spills, follow your institution's established spill response protocol.

» Final Disposal:

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.
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o Arrange for pickup and disposal by a licensed hazardous waste disposal company. Adhere
to all institutional and regulatory transportation requirements. This product is not classified
as a dangerous good for transport.[2]

Chemical and Physical Properties

While specific quantitative data for N-Isopropyl Carvedilol-d6 is limited, the following table
summarizes key information for the closely related N-Isopropyl Carvedilol. This data is
essential for safe handling and for the accurate completion of waste disposal documentation.

Property Value Reference

1-(9H-Carbazol-4-yloxy)-3-[[2-
Chemical Name (2-methoxyphenoxy)ethyl]N- [1]
isopropylamino]-2-propanol

Molecular Formula C27H32N204 [11[3]
Molecular Weight 448.6 g/mol [1]
Appearance Off White Solid [1]
Storage Store at 2-8°C in a refrigerator.  [4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of N-Isopropyl
Carvedilol-d6, from initial handling to final disposal.
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Disposal Workflow for N-Isopropyl Carvedilol-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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